Cas no 558478-81-2 (2-Cyclopropylpyrrolidine hydrochloride)

• Product Name: 2-Cyclopropylpyrrolidine hydrochloride
• CAS No: 558478-81-2
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• MDL: MFCD11841135
• CID: 2625157
• PubChem ID: 50988052
• Update Time: 2025-10-30

2-Cyclopropylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropylpyrrolidine,hydrochloride
• 2-cyclopropylpyrrolidine hydrochloride
• 2-CYCLOPROPYLPYRROLIDINE HCL
• 2-Cyclopropyl-pyrrolidine hydrochloride
• 1687AJ
• 2-cyclopropylpyrrolidine;hydrochloride
• NE39838
• SB37663
• CS-0340051
• Z1268152305
• EN300-68713
• SCHEMBL5242922
• 558478-81-2
• MFCD11841135
• AS-42628
• AKOS008101713
• SB35659
• 2-cyclopropylpyrrolidinehydrochloride
• FSD07883
• IXA47881
• 829-275-2
• 2-Cyclopropylpyrrolidine hydrochloride

• MDL： MFCD11841135
• Inchi： 1S/C7H13N.ClH/c1-2-7(8-5-1)6-3-4-6;/h6-8H,1-5H2;1H
• InChI Key： OJKJZUXVQAPXRU-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC1C1CC1

Computed Properties

• Exact Mass: 147.0814771 g/mol
• Monoisotopic Mass: 147.0814771 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 86.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• Molecular Weight: 147.64

2-Cyclopropylpyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Cyclopropylpyrrolidine hydrochloride

Comprehensive Overview of 2-Cyclopropylpyrrolidine Hydrochloride (CAS No. 558478-81-2): Properties, Applications, and Industry Trends

2-Cyclopropylpyrrolidine hydrochloride (CAS No. 558478-81-2) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. As a cyclopropyl-substituted pyrrolidine derivative, it serves as a versatile building block for drug discovery, particularly in the development of small-molecule therapeutics and chiral auxiliaries. The compound's rigid cyclopropyl ring enhances conformational stability, making it valuable for modulating biological activity in target molecules.

Recent studies highlight the growing demand for pyrrolidine-based scaffolds in medicinal chemistry, with CAS 558478-81-2 being frequently referenced in patents related to CNS-targeting compounds and enzyme inhibitors. Researchers are particularly interested in its potential applications for neurodegenerative disease research, a trending topic in 2023-2024 as the global population ages. The hydrochloride salt form improves solubility, addressing a common challenge in bioavailability optimization—a key focus area in modern drug development.

From a synthetic chemistry perspective, 2-cyclopropylpyrrolidine HCl offers distinct advantages. Its sterically constrained structure enables precise spatial control in molecular design, while the basic nitrogen in the pyrrolidine ring facilitates salt formation with various acids. This property makes it valuable for creating pH-dependent drug formulations, another hot topic in pharmaceutical technology forums. Analytical data shows the compound typically appears as a white to off-white crystalline powder with high purity (>98%), meeting stringent requirements for GMP-compliant synthesis.

The compound's stability profile has been extensively studied, with research indicating excellent thermal stability up to 150°C under inert conditions. This makes 558478-81-2 suitable for high-temperature reactions—a frequent search term among process chemists. Storage recommendations typically suggest 2-8°C in airtight containers, following standard protocols for amine hydrochloride salts. Spectroscopic characterization (including 1H/13C NMR and HPLC-MS) confirms the expected structure, with detailed analytical methods being widely shared in recent chemistry publications.

Market analysis reveals increasing procurement of cyclopropyl-containing building blocks like this compound, driven by the pharmaceutical industry's focus on three-dimensional molecular architectures—a 2023 trend identified in several industry reports. Suppliers have noted particular demand from researchers working on GPCR-targeted drugs and kinase inhibitors, as the compound's geometry complements common pharmacophore requirements. Regulatory documentation confirms compliance with major chemical inventories (TSCA, EINECS), supporting global accessibility for research purposes.

In synthetic applications, 2-cyclopropylpyrrolidine hydrochloride demonstrates remarkable versatility. Recent publications describe its use in asymmetric catalysis and as a precursor for N-heterocyclic compounds. The strained cyclopropane ring introduces interesting reactivity patterns that organic chemists are exploring for ring-opening reactions and cycloadditions. These applications align with current interests in green chemistry and atom-economical processes, as evidenced by frequent mentions in recent conference proceedings.

Quality control protocols for CAS 558478-81-2 typically involve rigorous testing for residual solvents, heavy metals, and related substances. Advanced analytical techniques like chiral HPLC ensure enantiomeric purity when required—a critical parameter given the growing emphasis on stereoselective synthesis in drug development. The compound's salt dissociation behavior in various solvents has been characterized, providing valuable data for formulation scientists addressing drug delivery challenges.

Looking forward, industry experts predict sustained interest in pyrrolidine derivatives like this compound, particularly for fragment-based drug discovery approaches. The combination of ring strain and hydrogen bonding capacity makes this scaffold attractive for probing protein binding sites. With several clinical-stage compounds containing similar structural motifs in development, 2-cyclopropylpyrrolidine HCl is poised to remain relevant in cutting-edge research across multiple therapeutic areas.